Cas no 1361856-56-5 (4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid
• CAS No: 1361856-56-5
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933305
• Update Time: 2025-07-20

4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-2-6(4-11)7(3-8(15)16)9(14-5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： ULODIHLRRYTBOW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid

Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic Acid (CAS No. 1361856-56-5)

4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid, identified by its CAS number 1361856-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, a category known for its diverse biological activities and industrial applications. The unique structural features of this molecule, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a methylpyridine backbone, contribute to its distinctive chemical properties and potential utility in synthetic chemistry.

The chloromethyl functional group (–CH₂Cl) in 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid is a key feature that enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This group can participate in various nucleophilic substitution reactions, allowing for the introduction of different functional groups at this position. Such reactivity is particularly useful in drug discovery, where modifying the structure of lead compounds is often necessary to improve their pharmacokinetic properties or target specificity.

The difluoromethyl group (–CF₂) is another critical moiety in this compound. Fluorine atoms are well-known for their ability to influence the electronic properties of molecules, often enhancing metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on fluorinated compounds due to their promising therapeutic profiles. The incorporation of two fluorine atoms in the 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid structure suggests that it may exhibit enhanced bioavailability and improved interaction with biological receptors compared to its non-fluorinated counterparts.

The methylpyridine core provides a stable aromatic framework that can serve as a scaffold for further derivatization. Pyridine derivatives are widely studied due to their prevalence in natural products and pharmaceuticals. The specific arrangement of substituents around the pyridine ring in this compound may contribute to unique electronic and steric properties, which could be exploited in designing novel compounds with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional intermediates like 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid. The combination of reactive sites (e.g., the chloromethyl group) with electron-withdrawing or electron-donating groups (e.g., the difluoromethyl and methyl groups) creates a versatile platform for generating structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

In particular, the chloromethyl group can be readily transformed into other functional groups such as alcohols, amines, or thiols through nucleophilic substitution reactions. This flexibility makes 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid a valuable building block for constructing more complex molecules. For instance, it can be used to synthesize Schiff bases or heterocyclic compounds that exhibit interesting biological activities.

The difluoromethyl group not only influences electronic properties but also contributes to metabolic stability by resisting oxidation or hydrolysis under physiological conditions. This characteristic is particularly desirable in drug development, where improving the half-life of a drug can enhance its therapeutic efficacy and reduce dosing frequency. Additionally, fluorinated compounds often exhibit better oral bioavailability due to their increased lipophilicity and resistance to enzymatic degradation.

Current research trends indicate that pyridine derivatives continue to be a major focus in drug discovery efforts. The structural motif of 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid aligns well with this trend, offering opportunities for developing novel therapeutics targeting various diseases. For example, modifications at the chloromethyl position could yield compounds with enhanced binding affinity to enzymes or receptors involved in inflammatory pathways.

Moreover, the synthesis of fluorinated pyridines has seen significant progress due to advances in synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to introduce fluorinated groups into complex molecular frameworks with high precision. This capability is crucial for fine-tuning the pharmacological properties of compounds like 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid, ensuring optimal activity while minimizing side effects.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. For instance, pyridine derivatives are commonly used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with biological processes in pests while maintaining low toxicity to humans and non-target organisms.

In conclusion,4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361856-56-5) represents a promising intermediate with diverse chemical functionalities that make it suitable for various synthetic applications. Its unique structural features—particularly the presence of a chloromethyl, a difluoromethy, and methyl substituents—position it as a valuable tool for medicinal chemists seeking to develop novel therapeutics or agrochemicals.